Cas no 106636-46-8 (Imidazo[2,1-b]thiazole,2-methyl-6-(4-nitrophenyl)-5-nitroso-)

Imidazo[2,1-b]thiazole,2-methyl-6-(4-nitrophenyl)-5-nitroso- structure
106636-46-8 structure
Product Name:Imidazo[2,1-b]thiazole,2-methyl-6-(4-nitrophenyl)-5-nitroso-
CAS No:106636-46-8
MF:C12H8N4O3S
MW:288.281920433044
CID:203732
PubChem ID:153230
Update Time:2025-04-19

Imidazo[2,1-b]thiazole,2-methyl-6-(4-nitrophenyl)-5-nitroso- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[2,1-b]thiazole,2-methyl-6-(4-nitrophenyl)-5-nitroso-
    • 2-methyl-6-(4-nitrophenyl)-5-nitrosoimidazo[2,1-b][1,3]thiazole
    • 3-methyl-7-(4-nitrophenyl)-8-nitroso-4-thia-1,6-diazabicyclo[3.3.0]oct a-2,5,7-triene
    • 2-Methyl-5-nitroso-6-(4-nitrophenyl)imidazo(2,1-b)thiazole
    • 2-Methyl-5-nitroso-6-p-nitrophenylimidazo(2,1-b)thiazole
    • 2-Methyl-6-(p-nitrophenyl)-5-nitrosoimidazo(2,1-b)thiazole
    • CCRIS 2485
    • Imidazo(2,1-b)thiazole, 2-methyl-6-(p-nitrophenyl)-5-nitroso-
    • 2-METHYL-5-NITROSO-6-(4-NITROPHENYL)IMIDAZO[2,1-B]THIAZOLE
    • 106636-46-8
    • DTXSID40147706
    • Inchi: 1S/C12H8N4O3S/c1-7-6-15-11(14-17)10(13-12(15)20-7)8-2-4-9(5-3-8)16(18)19/h2-6H,1H3
    • InChI Key: GKQREIUTZBDBND-UHFFFAOYSA-N
    • SMILES: S1C(C)=CN2C(=C(C3C=CC(=CC=3)[N+](=O)[O-])N=C12)N=O

Computed Properties

  • Exact Mass: 288.03184
  • Monoisotopic Mass: 288.03171130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 89.87
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